Tris(tetramethylhydroxypiperidinol) citrate

• CAS No.: 220410-74-2
• Molecular Formula: C33H65N3O13
• Molecular Weight: 711.9 g/mol
• IUPAC Name: 2-hydroxypropane-1,2,3-tricarboxylic acid;1-hydroxy-2,2,6,6-tetramethylpiperidin-4-ol
• InChI: InChI=1S/3C9H19NO2.C6H8O7/c3*1-8(2)5-7(11)6-9(3,4)10(8)12;7-3(8)1-6(13,5(11)12)2-4(9)10/h3*7,11-12H,5-6H2,1-4H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
• InChI Key: TXXNVPVRPSACBM-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(N1O)(C)C)O)C.CC1(CC(CC(N1O)(C)C)O)C.CC1(CC(CC(N1O)(C)C)O)C.C(C(=O)O)C(CC(=O)O)(C(=O)O)O

Description

Tris(tetramethylhydroxypiperidinol) citrate is a chemical compound with the molecular formula C15H27NO9 and a molecular weight of 365.38 g/mol . It is known for its use as a light stabilizer in various applications, particularly in cosmetics and personal care products . The compound is typically found as a white crystalline solid or a colorless transparent liquid .

Preparation Methods

The synthesis of tris(tetramethylhydroxypiperidinol) citrate involves the reaction of tetramethylhydroxypiperidinol with citric acid . This reaction requires specific conditions, such as an appropriate temperature and pH, to ensure the formation of the desired product . Industrial production methods often involve optimizing these conditions to achieve high yields and purity .

Chemical Reactions Analysis

Tris(tetramethylhydroxypiperidinol) citrate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under certain conditions, leading to the formation of different oxidation products.

Reduction: It can also undergo reduction reactions, although these are less common.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents such as sodium borohydride . The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

Tris(tetramethylhydroxypiperidinol) citrate has a wide range of scientific research applications:

Chemistry: It is used as a light stabilizer in various chemical formulations to prevent degradation caused by UV radiation.

Biology: The compound is studied for its potential protective effects against UV-induced damage in biological systems.

Medicine: Research is ongoing to explore its potential use in medical applications, particularly in protecting skin from UV damage.

Industry: It is widely used in the cosmetics and personal care industry as a UV absorber and light stabilizer.

Mechanism of Action

The primary mechanism of action of tris(tetramethylhydroxypiperidinol) citrate involves absorbing UV light and converting it into less harmful heat . This process helps protect the product or biological system from UV-induced damage . The molecular targets and pathways involved in this process are primarily related to the absorption and dissipation of UV energy .

Comparison with Similar Compounds

Tris(tetramethylhydroxypiperidinol) citrate is unique compared to other similar compounds due to its specific structure and properties. Similar compounds include:

Hydroxy tetramethylpiperidine oxide: Another UV stabilizer used in cosmetics.

Tinogard® Q: A commercial product containing this compound used for UV protection in personal care products[][6].

These compounds share similar functions but differ in their chemical structures and specific applications [⁶][6].